Cas no 111079-46-0 (3-Iodopyridin-2(1H)-one)

• Product Name: 3-Iodopyridin-2(1H)-one
• CAS No: 111079-46-0
• MF: C₅H₄INO
• MW: 220.995833396912
• MDL: MFCD13192391
• CID: 1037142
• PubChem ID: 13636536
• Update Time: 2025-09-28

3-Iodopyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Iodopyridin-2(1H)-one
• 3-iodo-2-pyridone
• 2-HYDROXY-3-IODOPYRIDINE
• 3-IODOPYRIDIN-2-OL
• iodopyridone
• PubChem6571
• PubChem6701
• SureCN1422273
• SureCN1919308
• Iodopyridin-2-ol
• 3-Iodo-1H-pyridin-2-one
• 3-Iodo-2-hydroxypyridin
• 3-IODOPYRIDIN-2(1H)-ONE（WS204628）
• AKOS016008954
• AS-46517
• SY028872
• 1822890-83-4
• CS-0060372
• 3-iodo-1,2-dihydropyridin-2-one
• EN300-182193
• DTXSID90545576
• AB53303
• DB-348344
• MFCD09835279
• SCHEMBL1422273
• A894795
• Z1269208652
• MFCD13192391
• 2(1H)-Pyridinone, 3-iodo-
• AKOS030621364
• CS1389
• 111079-46-0
• 3-iodo-2-pyridinol
• AC-907/34104034

• MDL： MFCD13192391
• Inchi： 1S/C5H4INO/c6-4-2-1-3-7-5(4)8/h1-3H,(H,7,8)
• InChI Key： YEMFHJFNJPXYOE-UHFFFAOYSA-N
• SMILES： IC1=CC=CNC1=O

Computed Properties

• Exact Mass: 220.93332
• Monoisotopic Mass: 220.93376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 2.12±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 350.1±35.0℃ at 760 mmHg
• Solubility: Dissolution (42 g/l) (25 º C),
• PSA: 29.1